Cas no 738619-76-6 (2-Thiazolecarboxamide,5-mercapto-)

• Product Name: 2-Thiazolecarboxamide,5-mercapto-
• CAS No: 738619-76-6
• MF: C₄H₄N₂OS₂
• MW: 160.217357635498
• CID: 559941
• Update Time: 2024-03-05

2-Thiazolecarboxamide,5-mercapto- Chemical and Physical Properties

Names and Identifiers

• 2-Thiazolecarboxamide,5-mercapto-
• 2-Thiazolecarboxamide,5-mercapto-(9CI)
• 2-Thiazolecarboxamide, 5-mercapto-

• Inchi： 1S/C4H4N2OS2/c5-3(7)4-6-1-2(8)9-4/h1,8H,(H2,5,7)
• InChI Key： CMCRBMJEPIPOTJ-UHFFFAOYSA-N
• SMILES： S1C(S)=CN=C1C(N)=O

Computed Properties

• Exact Mass: 159.977
• Monoisotopic Mass: 159.977
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 130
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 85.2A^2